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Analytical Methods at a Glance

Get Quote

Analytical Technique Sample Matrix

Limit of
Quantification

(LOQ)

Key Details / Validation

Not specified (Adequate  Potatoes
enforcement method)

[1]

0.01 mg/kg

EFSA concluded that adequate
methods are available to
control residues in potatoes at
this LOQ [1].

GC-MS [2] Water 0.10 pg/L (0.0001  Method from Valent U.S.A.
mg/L) Corporation (MRID: 48842101)

[2].

LC-APCI-MS Fruits & Vegetables 0.1 mg/kg Used isocratic LC; extraction by

(Atmospheric Pressure (oranges, lemons, Matrix Solid-Phase

Chemical lonization) [3]  peppers, etc.) Dispersion (MSPD) with C8
sorbent [3].

LC-UV [3] Fruits & Vegetables  1-5 mglkg Higher LOQ than MS methods,
making it less sensitive for low-
level residue analysis [3].
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Detailed Experimental Protocols

Here are more detailed methodologies for the key techniques identified in the search results.

Protocol 1: Liquid Chromatography-Mass Spectrometry (LC-MS)
for Fruits and Vegetables

This method is based on a peer-reviewed publication for determining tolclofos-methyl and other fungicides

in various crops [3].

e 1. Extraction via Matrix Solid-Phase Dispersion (MSPD)

o Sorbent: C8.
o Procedure: The sample is blended with the C8 sorbent to create a semi-dry material. This
mixture is then packed into a column, and the analytes are eluted with a suitable solvent.

¢ 2. Instrumental Analysis

o Technique: Liquid Chromatography coupled to a Quadrupole Mass Spectrometer.

o lonization Mode: Atmospheric Pressure Chemical lonization (APCI) in negative ionization
mode.

o Chromatography: Isocratic elution (constant mobile phase composition).

¢ 3. Method Validation

o Validation Range: 0.01 to 25 mg/kg.

o Recovery: Reported recovery rates for the fungicides in the study ranged from 52.5% to
91.1%.

o Precision: Relative standard deviations (RSD) were between 6.1% and 11.9%.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)
for Water
This method is listed by the US EPA for the analysis of telclofos-methyl in water [2].

e Matrix: Water.
e Technique: Gas Chromatography-Mass Spectrometry (GC/MS).

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11883656/
https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://www.epa.gov/pesticide-analytical-methods/ecm-tolclofos-methyl-water-mrid-48842101
https://www.smolecule.com/products/s545544?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

¢ Limit of Quantitation (LOQ): 0.10 pg/L.

Workflow for Residue Analysis

The general workflow for analyzing tolclofos-methyl residues, synthesizing information from the protocols

above, can be visualized as follows. This workflow is a logical sequence that guides the analyst from sample

preparation to final reporting.

Sample Prep|& Extraction

Sample Preparation

Extraction

Analysis

Data Processing

Click to download full resolution via product page

Key Considerations for Method Implementation
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When setting up an analytical method for tolclofos-methyl, researchers should consider the following points

derived from the search results:

e Method Selection: The choice between GC-MS and LC-MS often depends on the laboratory's
equipment, expertise, and the required sensitivity. LC-MS methods, as described, can achieve low
mg/kg LOQs, which are sufficient for enforcing MRLs like the 0.2 mg/kg level for potatoes [1] [3].
Matrix Effects: The MSPD extraction technique mentioned for fruits and vegetables is designed to
efficiently clean up complex sample matrices, which is critical for reliable LC-MS analysis [3].
Reference Materials: For accurate quantification, the use of high-purity, certified reference materials
is essential. These are commercially available for tolclofos-methyl [4].

Regulatory Context: It is important to confirm that the chosen method's LOQ is low enough to
comply with the Maximum Residue Levels (MRLS) set by relevant authorities, such as 0.01 mg/kg or
0.2 mg/kg in the EU [1].

Reference Information

The following points provide additional context on tolclofos-methyl that may be relevant for risk assessment

and regulatory compliance.

¢ Enforcement Residue Definition: For regulatory monitoring in plant commodities like potatoes, the
residue is defined as the tolclofos-methyl parent compound itself [1].

Metabolites and Breakdown Products: While the parent compound is the marker for enforcement,
risk assessment may need to consider metabolites. EFSA notes the potential relevance of
metabolites such as DM-TM (a degradation product) and Ph-COOH (in animal commodities), though
their toxicological profiles are still under investigation [1].

Toxicological Reference Values: The Acceptable Daily Intake (ADI) for tolclofos-methyl is 0.064
mgl/kg body weight per day. An Acute Reference Dose (ARfD) was deemed unnecessary [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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